Cas no 2138222-76-9 (2,2-Difluoro-3-(1-hydroxybut-3-yn-2-ylamino)propanoic acid)

• Product Name: 2,2-Difluoro-3-(1-hydroxybut-3-yn-2-ylamino)propanoic acid
• CAS No: 2138222-76-9
• MF: C₇H₉F₂NO₃
• MW: 193.148069143295
• CID: 5301087
• Update Time: 2025-10-28

2,2-Difluoro-3-(1-hydroxybut-3-yn-2-ylamino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-[(1-hydroxybut-3-yn-2-yl)amino]propanoic acid
• 2,2-Difluoro-3-(1-hydroxybut-3-yn-2-ylamino)propanoic acid
• Propanoic acid, 2,2-difluoro-3-[[1-(hydroxymethyl)-2-propyn-1-yl]amino]-

• Inchi： 1S/C7H9F2NO3/c1-2-5(3-11)10-4-7(8,9)6(12)13/h1,5,10-11H,3-4H2,(H,12,13)
• InChI Key： WCRHCOWGCMTKSU-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CNC(C#C)CO)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 233
• XLogP3: -2.8
• Topological Polar Surface Area: 69.6

Additional information on 2,2-Difluoro-3-(1-hydroxybut-3-yn-2-ylamino)propanoic acid

Comprehensive Overview of 2,2-Difluoro-3-(1-hydroxybut-3-yn-2-ylamino)propanoic acid (CAS No. 2138222-76-9)

In the realm of organic chemistry and pharmaceutical research, 2,2-Difluoro-3-(1-hydroxybut-3-yn-2-ylamino)propanoic acid (CAS No. 2138222-76-9) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its difluoro and hydroxybutynylamino moieties, represents a promising candidate for various biochemical and medicinal studies. Researchers are particularly interested in its role as a building block for peptide mimetics and enzyme inhibitors, aligning with current trends in drug discovery and precision medicine.

The molecular structure of 2,2-Difluoro-3-(1-hydroxybut-3-yn-2-ylamino)propanoic acid incorporates both fluorine atoms and an alkyne group, which are pivotal in modern bioorthogonal chemistry. Fluorine's electronegativity enhances the compound's metabolic stability, a hot topic in pharmacokinetics, while the alkyne group enables click chemistry applications—a technique frequently searched in AI-driven chemical synthesis platforms. This dual functionality makes it a versatile tool for proteomics and bioconjugation, addressing the growing demand for targeted therapeutics.

Recent advancements in high-throughput screening (HTS) have highlighted the compound's utility in identifying small-molecule modulators for protein-protein interactions (PPIs). Given the surge in interest around AI-assisted drug design, 2,2-Difluoro-3-(1-hydroxybut-3-yn-2-ylamino)propanoic acid is often explored in machine learning models predicting binding affinities. Its compatibility with fragment-based drug discovery (FBDD) further underscores its relevance, as evidenced by its frequent mention in PubMed and SciFinder queries.

From a synthetic perspective, the compound's propanoic acid backbone facilitates carboxylic acid derivatives formation, a key step in prodrug development—a trending topic in biopharmaceutical forums. Its hydroxybutynylamino side chain also enables stereoselective modifications, crucial for chiral drug synthesis. These attributes resonate with the industry's shift toward green chemistry, as researchers seek atom-efficient pathways to reduce waste.

In analytical chemistry, 2,2-Difluoro-3-(1-hydroxybut-3-yn-2-ylamino)propanoic acid is frequently analyzed via LC-MS and NMR spectroscopy, techniques dominating separation science discussions. Its fluorine NMR signals provide distinct fingerprints, aiding in structural elucidation—a common challenge noted in Stack Exchange Chemistry threads. Moreover, its stability under physiological pH makes it a subject of interest in bioavailability studies, a recurring theme in clinical research publications.

As the scientific community prioritizes sustainable synthesis, this compound's potential for catalytic transformations aligns with UN Sustainable Development Goals (SDGs). Its scalable production methods are frequently compared to continuous flow chemistry in patent literature, reflecting its industrial applicability. With personalized medicine gaining traction, the demand for tailored molecular scaffolds like this will likely rise, as predicted by market analytics reports.

In conclusion, 2,2-Difluoro-3-(1-hydroxybut-3-yn-2-ylamino)propanoic acid (CAS No. 2138222-76-9) exemplifies the intersection of cutting-edge chemistry and therapeutic innovation. Its multifaceted roles in drug development, bioconjugation, and analytical methodologies position it as a cornerstone in contemporary research, answering pressing questions in academic and industrial circles alike.